![molecular formula C17H27BFNO2 B2596451 3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester CAS No. 2377610-92-7](/img/structure/B2596451.png)
3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester” is a chemical compound with the molecular formula C17H27BFNO2. It has a molecular weight of 307.22 . This compound is typically stored in refrigerated conditions .
Molecular Structure Analysis
The InChI code for “3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester” is 1S/C17H27BFNO2/c1-6-7-10-20-12-13-11-14 (8-9-15 (13)19)18-21-16 (2,3)17 (4,5)22-18/h8-9,11,20H,6-7,10,12H2,1-5H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester” include a molecular weight of 307.22 and a storage temperature requirement of refrigeration . Unfortunately, other specific properties such as boiling point, density, and refractive index are not available in the resources.
Scientific Research Applications
- Phenylboronic acid pinacol ester is commonly employed in metal-catalyzed C-C bond formation reactions, such as the Suzuki–Miyaura reaction . In this process, it serves as a boronate ester, facilitating the coupling of aryl or vinyl boronic acids with aryl or vinyl halides. The resulting products find applications in pharmaceuticals, agrochemicals, and materials science.
Suzuki–Miyaura Cross-Coupling Reaction
properties
IUPAC Name |
N-[[2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]butan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27BFNO2/c1-6-7-10-20-12-13-11-14(8-9-15(13)19)18-21-16(2,3)17(4,5)22-18/h8-9,11,20H,6-7,10,12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNOLRTYVYWPWRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)F)CNCCCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27BFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(N-Butylaminomethyl)-4-fluorophenylboronic acid pinacol ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.